1-(1,3-benzodioxol-5-yl)-3-[(2-chlorobenzyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(2-chlorophenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C18H14ClN3O3/c19-14-4-2-1-3-12(14)10-21-17-18(23)22(8-7-20-17)13-5-6-15-16(9-13)25-11-24-15/h1-9H,10-11H2,(H,20,21)
• InChI Key: REOJDQCMULTZAA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N3C=CN=C(C3=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C18H14ClN3O3
• Molecular Weight: 355.8 g/mol

Description

1-(1,3-benzodioxol-5-yl)-3-[(2-chlorobenzyl)amino]pyrazin-2(1H)-one, commonly known as BDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BDP belongs to the class of pyrazinone compounds and has been found to possess numerous biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has shown that derivatives of pyrazinone, including compounds with similar structural motifs to 1-(1,3-benzodioxol-5-yl)-3-[(2-chlorobenzyl)amino]pyrazin-2(1H)-one, have been synthesized and evaluated for their antimicrobial properties. For example, a series of new pyrazoline and pyrazole derivatives were synthesized from α,β-unsaturated ketones, exhibiting significant antimicrobial activity against various organisms, including E. coli, P. aeruginosa, S. aureus, and C. albicans (Hassan, 2013). These findings underscore the potential of such compounds in developing new antimicrobial agents.

Structural Elucidation and Analysis

The structural characterization of novel pyrazole derivatives has been a significant area of interest. For instance, a novel pyrazole derivative, synthesized from specific ketones and hydrazine derivatives, was fully characterized using various spectroscopic techniques and single-crystal X-ray diffraction. This derivative demonstrated the versatility of pyrazinone frameworks in synthesizing compounds with potential biological applications, emphasizing the importance of structural elucidation in understanding compound properties (Naveen et al., 2018).

Antimicrobial and Antifungal Activities

Further exploration into the antimicrobial and antifungal activities of pyrazinone derivatives revealed that these compounds exhibit a broad spectrum of biological effects. A study on the preparation of pyrazoline derivatives and their evaluation against various fungal strains highlighted the significant antifungal activity, indicating the potential of these compounds in treating fungal infections (Ozdemir et al., 2010).